2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine

• Molecular Formula: C12H16F3N3O2S
• Molecular Weight: 323.34 g/mol
• IUPAC Name: 2-(4-methylpiperazin-1-yl)sulfonyl-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C12H16F3N3O2S/c1-17-4-6-18(7-5-17)21(19,20)11-3-2-9(8-10(11)16)12(13,14)15/h2-3,8H,4-7,16H2,1H3
• InChI Key: WJJVZGDDOBZTBG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)C(F)(F)F)N

Description

2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine is a useful research compound. Its molecular formula is C12H16F3N3O2S and its molecular weight is 323.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine was dissolved in EtOH (20 mL) and the solution was purged with argon. Pd/C (365 mg, 0.34 mmol, 10%) was added to the solution, which was stirred for 3 days in an atmosphere of hydrogen gas. The mixture was again purged with argon, filtered through Celite and concentrated under reduced pressure to afford 2-(4-methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine. MS m/z=324 [M+H]+. Calc'd for C12H16F3N3O2S: 323.